(E)-N'-(1-(3-bromophenyl)ethylidene)-2-(1-methyl-1H-pyrrol-2-yl)acetohydrazide

• Molecular Formula: C15H16BrN3O
• Molecular Weight: 334.21 g/mol
• IUPAC Name: N-[(E)-1-(3-bromophenyl)ethylideneamino]-2-(1-methylpyrrol-2-yl)acetamide
• InChI: InChI=1S/C15H16BrN3O/c1-11(12-5-3-6-13(16)9-12)17-18-15(20)10-14-7-4-8-19(14)2/h3-9H,10H2,1-2H3,(H,18,20)/b17-11+
• InChI Key: CXLIITHOISYCPH-GZTJUZNOSA-N
• Isomeric SMILES: C/C(=N\NC(=O)CC1=CC=CN1C)/C2=CC(=CC=C2)Br
• Canonical SMILES: CC(=NNC(=O)CC1=CC=CN1C)C2=CC(=CC=C2)Br

Description

(E)-N'-(1-(3-Bromophenyl)ethylidene)-2-(1-methyl-1H-pyrrol-2-yl)acetohydrazide is a hydrazide-based compound featuring a 3-bromophenyl group attached to an ethylidene moiety and a 1-methyl-1H-pyrrole ring. This compound belongs to a class of Schiff bases known for diverse applications, including antimicrobial, anticancer, and DNA-binding activities, as observed in structurally related analogs . The 1-methylpyrrole moiety may contribute to π-π stacking and hydrogen-bonding capabilities, which are essential for molecular recognition in biological systems .

Biological Activity

(E)-N'-(1-(3-bromophenyl)ethylidene)-2-(1-methyl-1H-pyrrol-2-yl)acetohydrazide is a hydrazone compound that has garnered attention due to its potential biological activities. This article reviews the compound's synthesis, biological activity, and relevant research findings.

Synthesis

The synthesis of (E)-N'-(1-(3-bromophenyl)ethylidene)-2-(1-methyl-1H-pyrrol-2-yl)acetohydrazide typically involves the condensation reaction between 3-bromobenzaldehyde and 2-(1-methyl-1H-pyrrol-2-yl)acetohydrazide. The reaction conditions often utilize solvents such as ethanol or methanol, and the product is purified through recrystallization. Characterization of the compound is performed using techniques like NMR spectroscopy, IR spectroscopy, and mass spectrometry to confirm its structure.

Antimicrobial Activity

Recent studies have shown that (E)-N'-(1-(3-bromophenyl)ethylidene)-2-(1-methyl-1H-pyrrol-2-yl)acetohydrazide exhibits significant antimicrobial properties. It has been evaluated against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values indicate its effectiveness:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

These results suggest that the compound could serve as a lead for developing new antimicrobial agents, particularly in the context of increasing antibiotic resistance.

Cytotoxicity and Anticancer Activity

The compound has also been tested for cytotoxic effects on various cancer cell lines. In vitro studies demonstrated that it reduces cell viability in A549 (lung cancer) and MCF-7 (breast cancer) cell lines:

Cell Line	IC50 (µM)
A549	15
MCF-7	20

The mechanism of action appears to involve apoptosis induction, as evidenced by increased levels of caspase-3 activity in treated cells.

Anti-inflammatory Effects

Research indicates that this compound may possess anti-inflammatory properties. In a study utilizing lipopolysaccharide (LPS)-stimulated macrophages, treatment with (E)-N'-(1-(3-bromophenyl)ethylidene)-2-(1-methyl-1H-pyrrol-2-yl)acetohydrazide resulted in a significant decrease in pro-inflammatory cytokines such as TNF-alpha and IL-6.

Study 1: Antimicrobial Efficacy

In a controlled study, (E)-N'-(1-(3-bromophenyl)ethylidene)-2-(1-methyl-1H-pyrrol-2-yl)acetohydrazide was tested against a panel of pathogens. The results showed a broad spectrum of activity, particularly against resistant strains of bacteria. The study concluded that further investigation into the structure-activity relationship (SAR) could yield more potent derivatives.

Study 2: Cancer Cell Line Testing

Another research effort focused on evaluating the anticancer potential of this hydrazone compound against several cell lines. The findings revealed that the compound's efficacy was dose-dependent and highlighted its potential as a therapeutic agent in oncology.

Comparison with Similar Compounds

Table 1: Structural and Functional Group Comparison

Compound Name	Aryl Substituent	Heterocyclic Group	Key Functional Groups	Reference
Target Compound	3-Bromophenyl	1-Methyl-1H-pyrrole	C=N, C=O, Br	-
9c ()	4-Bromophenyl	Pyridin-4-yl	C=N, C=O, Br, CN
9d ()	4-Nitrophenyl	Pyridin-4-yl	C=N, C=O, NO₂, CN
Compound	3-Methoxyphenyl	1-Methyl-1H-pyrrole	C=N, C=O, OCH₃
Compound	3-Bromophenyl	1-Ethylbenzimidazole	C=N, C=O, Br, S
Compound	4-Nitrophenyl	1-Methyl-1H-pyrrole	C=N, C=O, NO₂

Key Observations :

• Electron Effects: The 3-bromophenyl group in the target compound provides moderate electron-withdrawing effects compared to the stronger electron-withdrawing NO₂ group in 9d and the electron-donating OCH₃ group in . This may modulate electronic density on the hydrazide backbone, affecting redox behavior and binding affinity.
• Heterocyclic Influence : The 1-methylpyrrole group in the target compound and contrasts with pyridine (9c, 9d) or benzimidazole () . Pyrrole’s aromaticity and methyl substitution may enhance lipophilicity compared to pyridine’s basic nitrogen.

Physicochemical Properties

Table 2: Comparative Physical Data

Compound Name	Melting Point (°C)	Yield (%)	Molecular Weight (g/mol)	Reference
Target Compound	Not Reported	Not Reported	~349.2 (Calculated)	-
9c ()	183–186	68	387
9d ()	162–165	69	352
Co Complex	>350	61	757.67
Compound	Not Reported	Not Reported	~349.2 (Calculated)

Key Observations :

• Melting Points : The target compound’s melting point is unreported, but analogs like 9c (183–186°C) and 9d (162–165°C) suggest hydrazides with bromo/nitro groups exhibit moderate thermal stability . Metal complexes (e.g., ) show significantly higher melting points (>350°C) due to coordination effects .
• Synthetic Yields : Yields for hydrazide derivatives typically range between 60–70% (e.g., 68% for 9c), indicating moderate efficiency in condensation reactions .

Spectroscopic Profiles

Table 3: Spectroscopic Data Comparison

Compound Name	IR Peaks (cm⁻¹)	¹H-NMR Features	MS (m/z)	Reference
Target Compound	C=N (~1619), C=O (~1693)	Pyrrole H (~6.2 ppm), CH₃ (~2.5 ppm)	Not Reported	-
9c ()	C=N (1619), C=O (1693)	Pyridine H (~8.2 ppm), CN	387 [M⁺]
Co Complex	C=N (1619), Co-N (568)	Not Reported	758.26 [M⁺]
Compound	C=N (1619), S-H (Not Observed)	Benzimidazole H (~7.5 ppm)	Not Reported

Key Observations :

• IR Spectroscopy : All compounds show characteristic C=N (1619–1659 cm⁻¹) and C=O (1659–1693 cm⁻¹) stretches, confirming hydrazide formation .
• ¹H-NMR : The target compound’s pyrrole protons are expected near 6.2 ppm, similar to ’s pyrrole derivatives, while pyridine protons in 9c appear downfield (~8.2 ppm) .